Cas no 103993-97-1 (2-chloro-n-ethyl-n-(2-hydroxyethyl)acetamide)

• Product Name: 2-chloro-n-ethyl-n-(2-hydroxyethyl)acetamide
• CAS No: 103993-97-1
• MF: C₆H₁₂ClNO₂
• MW: 165.617980957031
• CID: 1147214
• PubChem ID: 21812129
• Update Time: 2025-04-20

2-chloro-n-ethyl-n-(2-hydroxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-ethyl-n-(2-hydroxyethyl)acetamide
• chloro-acetic acid-[ethyl-(2-hydroxy-ethyl)-amide]
• AKOS010027031
• Acetamide, 2-chloro-N-ethyl-N-(2-hydroxyethyl)-
• N-Ethyl-N-(2-hydroxyethyl)chloroacetamide
• CTK0D8252
• Chlor-essigsaeure-[aethyl-(2-hydroxy-aethyl)-amid]
• ACMC-20m6sk
• N-chloroacetyl-N-ethylethanolamine
• chloro-acetic acid-[ethyl-(2-hydroxy-ethyl)-amide]; AKOS010027031; Acetamide, 2-chloro-N-ethyl-N-(2-hydroxyethyl)-; N-Ethyl-N-(2-hydroxyethyl)chloroacetamide; CTK0D8252; Chlor-essigsaeure-[aethyl-(2-hydroxy-aethyl)-amid]; ACMC-20m6sk; N-chloroacetyl-N-ethylethanolamine;
• DTXSID50618290
• SCHEMBL10348297
• YBWPZZCFWBLJJE-UHFFFAOYSA-N
• N-chloroacetyl-N-ethyl-ethanolamine
• 103993-97-1

• Inchi： 1S/C6H12ClNO2/c1-2-8(3-4-9)6(10)5-7/h9H,2-5H2,1H3
• InChI Key： YBWPZZCFWBLJJE-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CCO)=O

Computed Properties

• Exact Mass: 165.0556563g/mol
• Monoisotopic Mass: 165.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų